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(R)-1-(1H-indol-3-yl)-2-(phenylmethanesulfonyl)-1,2,3,4-tetrahydroisoquinoline, commonly

known as (R)-IBR2, is a small molecule inhibitor of the RAD51 recombinase. RAD51 is a

pivotal protein in the homologous recombination (HR) pathway, a major DNA double-strand

break (DSB) repair mechanism. Elevated levels of RAD51 are frequently observed in various

cancers, contributing to genomic stability and resistance to DNA-damaging therapies. (R)-IBR2
represents a promising therapeutic agent by targeting this critical DNA repair pathway, thereby

sensitizing cancer cells to treatment and inducing cell death. This technical guide provides an

in-depth overview of the function, mechanism of action, and experimental evaluation of (R)-
IBR2 for researchers, scientists, and drug development professionals.

Core Function and Mechanism of Action
(R)-IBR2 exerts its biological effects primarily through the direct inhibition of RAD51. The

mechanism of action involves a multi-faceted approach to disrupt RAD51 function:

Disruption of RAD51 Multimerization: RAD51 functions by forming a nucleoprotein filament

on single-stranded DNA, a process that requires the multimerization of RAD51 monomers.

(R)-IBR2 binds to RAD51 and interferes with this self-association, preventing the formation

of functional RAD51 filaments.
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Promotion of Proteasome-Mediated Degradation: Treatment with IBR2 has been shown to

accelerate the degradation of the RAD51 protein via the proteasome pathway.[1] This leads

to a reduction in the cellular levels of RAD51, further impairing the HR repair capacity.

Inhibition of Homologous Recombination: By disrupting RAD51 filament formation and

promoting its degradation, (R)-IBR2 effectively inhibits the process of homologous

recombination-mediated DNA repair.[2] This leads to an accumulation of DNA damage, cell

cycle arrest, and ultimately, apoptosis in cancer cells.

The stereochemistry of IBR2 is crucial for its activity. Studies on related analogs have shown

that the (R)-enantiomers are generally more active in inhibiting cancer cell growth compared to

their (S)-counterparts, suggesting a specific stereoselective interaction with the biological

target.

Quantitative Data on the Biological Activity of IBR2
The inhibitory effects of IBR2 have been quantified across various cancer cell lines. The half-

maximal inhibitory concentration (IC50) values demonstrate its potency in inhibiting cell

proliferation.

Cell Line Cancer Type IC50 (µM)

MDA-MB-468 Triple-Negative Breast Cancer 14.8

Various Lines General Cancer Cell Lines 12-20

Table 1: IC50 values of IBR2 in different cancer cell lines.[1]

Signaling Pathways and Experimental Workflows
The primary signaling pathway affected by (R)-IBR2 is the DNA Damage Response (DDR)

pathway, specifically the Homologous Recombination arm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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